Cas no 21320-30-9 (2-(3,4-Dichlorophenoxy)methyloxirane)

• Product Name: 2-(3,4-Dichlorophenoxy)methyloxirane
• CAS No: 21320-30-9
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD00831502
• CID: 841225
• PubChem ID: 137501
• Update Time: 2026-04-29

2-(3,4-Dichlorophenoxy)methyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, [(3,4-dichlorophenoxy)methyl]-
• 1-(3,4-Dichlorphenoxy)-2,3-epoxypropan
• 2,3-EPOXYPROPYL 3,4-DICHLOROPHENYL ETHER
• 2-[(3,4-DICHLOROPHENOXY)METHYL]OXIRANE
• (2S)-3-(3,4-dichlorophenoxy)-1,2-epoxypropane
• (3,4-dichloro-phenoxymethyl)-oxirane
• 2-(3,4-dichloro-phenoxymethyl)-oxirane
• OR0431
• Propane,1-(2,4-dichlorophenoxy)
• 2-(3,4-Dichlorophenoxy)methyloxirane

• MDL： MFCD00831502
• SMILES： ClC1=CC=C(OCC2OC2)C=C1Cl

Computed Properties

• Exact Mass: 217.99000

Experimental Properties

• PSA: 21.76000
• LogP: 2.77100

Additional information on 2-(3,4-Dichlorophenoxy)methyloxirane

2-(3,4-Dichlorophenoxy)methyloxirane (CAS No. 21320-30-9): A Comprehensive Overview

2-(3,4-Dichlorophenoxy)methyloxirane, also known by its CAS registry number 21320-30-9, is a versatile organic compound with a unique structure and diverse applications. This compound belongs to the class of oxiranes, which are three-membered cyclic ethers characterized by their strained ring structure. The molecule consists of a dichlorophenoxy group attached to a methyloxirane ring, making it a derivative of epoxide chemistry. Its chemical formula is C8H7Cl2O, and it has a molecular weight of approximately 198.0 g/mol.

The synthesis of 2-(3,4-Dichlorophenoxy)methyloxirane typically involves the reaction of dichlorophenol with an appropriate epoxide precursor under controlled conditions. The reaction mechanism often includes nucleophilic substitution or epoxidation processes, depending on the starting materials and desired product. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental impact of its production.

One of the most notable applications of 2-(3,4-Dichlorophenoxy)methyloxirane is in the field of polymer science. The compound serves as an intermediate in the production of high-performance polymers, particularly those requiring enhanced thermal stability and mechanical strength. Its ability to undergo ring-opening polymerization makes it a valuable component in the synthesis of epoxy resins and related materials. These polymers find extensive use in aerospace, automotive industries, and electronic applications due to their excellent insulating properties and resistance to environmental factors.

In addition to its role in polymer chemistry, 2-(3,4-Dichlorophenoxy)methyloxirane has gained attention in pharmaceutical research. The compound's unique structure allows for potential applications in drug delivery systems and as a building block for bioactive molecules. Recent studies have explored its use as a precursor for synthesizing antiviral agents and anticancer drugs, leveraging its reactivity and structural versatility.

The environmental impact of 2-(3,4-Dichlorophenoxy)methyloxirane has also been a subject of recent research. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a significant pathway for its removal from the environment. However, concerns about its persistence in aquatic systems have prompted further investigation into its ecological fate and potential risks to aquatic organisms.

From a regulatory standpoint, 2-(3,4-Dichlorophenoxy)methyloxirane is classified as a chemical requiring careful handling due to its potential health effects. Occupational exposure guidelines have been established to ensure worker safety during its production and use. Proper personal protective equipment (PPE) and engineering controls are recommended to minimize exposure risks.

Looking ahead, the demand for 2-(3,4-Dichlorophenoxy)methyloxirane is expected to grow with advancements in material science and pharmaceutical development. Its unique combination of chemical properties positions it as a key ingredient in innovative technologies across multiple industries. As research continues to uncover new applications and improve synthesis methods, this compound will likely play an increasingly important role in both industrial and academic settings.

In conclusion, 2-(3,4-Dichlorophenoxy)methyloxirane (CAS No. 21320-30-9) is a multifaceted compound with significant contributions to polymer science, pharmaceutical research, and material development. Its structural characteristics and reactivity make it an essential component in various industrial processes, while ongoing research ensures its continued relevance in addressing emerging scientific challenges.